Cas no 1897180-77-6 (1-methyl-3-4-(1H-pyrazol-1-yl)phenyl-1H-pyrazol-5-amine)

• Product Name: 1-methyl-3-4-(1H-pyrazol-1-yl)phenyl-1H-pyrazol-5-amine
• CAS No: 1897180-77-6
• MF: C₁₃H₁₃N₅
• MW: 239.275821447372
• CID: 6011737
• PubChem ID: 117350768
• Update Time: 2025-06-09

1-methyl-3-4-(1H-pyrazol-1-yl)phenyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-4-(1H-pyrazol-1-yl)phenyl-1H-pyrazol-5-amine
• 1897180-77-6
• 1-methyl-3-[4-(1H-pyrazol-1-yl)phenyl]-1H-pyrazol-5-amine
• EN300-1764450

• Inchi： 1S/C13H13N5/c1-17-13(14)9-12(16-17)10-3-5-11(6-4-10)18-8-2-7-15-18/h2-9H,14H2,1H3
• InChI Key： IIOXDIWMRWNJTF-UHFFFAOYSA-N
• SMILES： N1(C)C(=CC(C2C=CC(=CC=2)N2C=CC=N2)=N1)N

Computed Properties

• Exact Mass: 239.11709544g/mol
• Monoisotopic Mass: 239.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.7Ų

Additional information on 1-methyl-3-4-(1H-pyrazol-1-yl)phenyl-1H-pyrazol-5-amine

Introduction to 1-methyl-3-4-(1H-pyrazol-1-yl)phenyl-1H-pyrazol-5-amine (CAS No. 1897180-77-6)

1-methyl-3-4-(1H-pyrazol-1-yl)phenyl-1H-pyrazol-5-amine, with the CAS number 1897180-77-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, anticonvulsant, and anticancer properties. The unique structural features of 1-methyl-3-4-(1H-pyrazol-1-yl)phenyl-1H-pyrazol-5-amine make it a promising candidate for the development of new therapeutic agents.

The molecular structure of 1-methyl-3-4-(1H-pyrazol-1-yl)phenyl-1H-pyrazol-5-amine consists of a central pyrazole ring substituted with a methyl group at the 1-position and a phenyl ring at the 3-position, which is further substituted with a pyrazole moiety at the 4-position. This intricate arrangement provides a robust scaffold for the exploration of various biological activities. Recent studies have highlighted the potential of this compound in modulating key signaling pathways involved in disease processes.

In the realm of medicinal chemistry, 1-methyl-3-4-(1H-pyrazol-1-yl)phenyl-1H-pyrazol-5-amine has been evaluated for its pharmacological properties. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are crucial mediators in inflammatory responses. These findings suggest that 1-methyl-3-4-(1H-pyrazol-1-yl)phenyl-1H-pyrazol-5-amine could be developed into a potent anti-inflammatory drug for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 1-methyl-3-4-(1H-pyrazol-1-y l)phenyl - 1 H -pyra z ol -5 -am ine has also demonstrated promising anticancer activity. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of cell cycle progression and the inhibition of angiogenesis, which are critical processes in tumor growth and metastasis. These findings have sparked interest in further investigating the potential of 1-methyl -3 -4 -( 1 H -pyra z ol - 1 - yl )phe n yl - 1 H -pyra z ol -5 -am ine as an anticancer agent.

The pharmacokinetic profile of 1-methyl -3 -4 -( 1 H -pyra z ol - 1 - yl )phe n yl - 1 H -pyra z ol -5 -am ine is another important aspect that has been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Additionally, preliminary toxicology studies have indicated that 1-methyl -3 -4 -( 1 H -pyra z ol - 1 - yl )phe n yl - 1 H -pyra z ol -5 -am ine is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, 1-methyl -3 -4 -( 1 H -pyra z ol - 1 - yl )phe n yl - 1 H -pyra z ol -5 -am ine (CAS No. 1897180-77-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development into therapeutic agents for inflammatory diseases and cancer. Ongoing research is expected to uncover additional biological activities and optimize its therapeutic potential.